4-chloro-1-methyl-N-{3-[(phenylacetyl)amino]phenyl}-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-chloro-1-methyl-N-[3-[(2-phenylacetyl)amino]phenyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C19H17ClN4O2/c1-24-12-16(20)18(23-24)19(26)22-15-9-5-8-14(11-15)21-17(25)10-13-6-3-2-4-7-13/h2-9,11-12H,10H2,1H3,(H,21,25)(H,22,26)
• InChI Key: QTNHOWBEOUZVEN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NC2=CC=CC(=C2)NC(=O)CC3=CC=CC=C3)Cl
• Molecular Formula: C19H17ClN4O2
• Molecular Weight: 368.8 g/mol

Description

4-chloro-1-methyl-N-{3-[(phenylacetyl)amino]phenyl}-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, biochemistry, and pharmacology. This compound is commonly referred to as C16H14ClN3O2 and has a molecular weight of 331.8 g/mol.

Mechanism of Action

The mechanism of action of 4-chloro-1-methyl-N-{3-[(phenylacetyl)amino]phenyl}-1H-pyrazole-3-carboxamide is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
4-chloro-1-methyl-N-{3-[(phenylacetyl)amino]phenyl}-1H-pyrazole-3-carboxamide has been shown to exhibit various biochemical and physiological effects. For example, it has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and reduce inflammation. It has also been shown to modulate the immune response, inhibit viral replication, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-chloro-1-methyl-N-{3-[(phenylacetyl)amino]phenyl}-1H-pyrazole-3-carboxamide in lab experiments is its versatility. This compound can be used in a wide range of applications, including cell culture studies, animal models, and clinical trials. It is also relatively easy to synthesize and purify, making it a cost-effective option for many researchers.
However, there are also some limitations associated with the use of this compound in lab experiments. For example, it can be toxic at high concentrations, and its effects may vary depending on the cell type or species being studied. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 4-chloro-1-methyl-N-{3-[(phenylacetyl)amino]phenyl}-1H-pyrazole-3-carboxamide. Some of these include:
1. Investigating the potential use of this compound in the treatment of viral infections, including COVID-19.
2. Studying the effects of this compound on the gut microbiome and its potential use in the treatment of gastrointestinal disorders.
3. Exploring the use of this compound as a potential therapy for neurodegenerative diseases, such as Alzheimer's disease.
4. Investigating the effects of this compound on epigenetic modifications and its potential use in cancer therapy.
5. Developing novel formulations of this compound for improved delivery and efficacy in vivo.
In conclusion, 4-chloro-1-methyl-N-{3-[(phenylacetyl)amino]phenyl}-1H-pyrazole-3-carboxamide is a versatile chemical compound that has shown promise in various scientific research applications. Its potential applications in medicine, biochemistry, and pharmacology make it an important area of study for future research.

Scientific Research Applications

4-chloro-1-methyl-N-{3-[(phenylacetyl)amino]phenyl}-1H-pyrazole-3-carboxamide has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has also been investigated for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and viral infections.